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Compound of Interest

Compound Name: TG2-179-1

Cat. No.: B14085983 Get Quote

For researchers, scientists, and drug development professionals handling TG2-179-1, a potent

inhibitor of BRCA1-associated protein 1 (BAP1), adherence to proper disposal procedures is a

critical component of laboratory safety and regulatory compliance.[1][2][3][4] While a specific,

universally mandated disposal protocol for TG2-179-1 is not publicly available, established

guidelines for the disposal of laboratory chemical waste provide a necessary framework. All

handling and disposal activities must be conducted in accordance with local, state, and federal

regulations and institutional policies.

Key Compound Information:

The following table summarizes essential information for TG2-179-1, a compound intended for

research use only.[1][3]

Property Value

CAS Number 1135023-19-6

Molecular Formula C₂₂H₁₄ClFN₄O₂S₂

Appearance Solid

Storage -20°C

Primary Hazard
For research use only. Not for human or

veterinary use.
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General Disposal Procedures for Laboratory Chemicals:

The proper disposal of TG2-179-1, as with any laboratory chemical, should be approached

systematically to ensure safety and environmental protection. Researchers must consult their

institution's Environmental Health and Safety (EHS) department for specific guidance. The

general workflow for chemical waste disposal is outlined below.

Start: Unused or Waste TG2-179-1

Consult Safety Data Sheet (SDS) from Supplier

Contact Institutional Environmental Health & Safety (EHS)

Identify Correct Hazardous Waste Stream

Use Designated, Labeled Waste Container

Arrange for Hazardous Waste Pickup by EHS

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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